3-[2-(3,4-Dimethoxyphenyl)ethyl]-1-(tetrahydrofuran-2-ylmethyl)-1,2,3,4-tetrahydro[1,3,5]triazino[1,2-a]benzimidazole

Specification

• Molecular Formula: C24H30N4O3
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 3-[2-(3,4-dimethoxyphenyl)ethyl]-1-(oxolan-2-ylmethyl)-2,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazole
• Standard InChI: InChI=1S/C24H30N4O3/c1-29-22-10-9-18(14-23(22)30-2)11-12-26-16-27(15-19-6-5-13-31-19)24-25-20-7-3-4-8-21(20)28(24)17-26/h3-4,7-10,14,19H,5-6,11-13,15-17H2,1-2H3
• Standard InChI Key: QEAOVXGCNLZONA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2CN(C3=NC4=CC=CC=C4N3C2)CC5CCCO5)OC

Introduction

The compound 3-[2-(3,4-Dimethoxyphenyl)ethyl]-1-(tetrahydrofuran-2-ylmethyl)-1,2,3,4-tetrahydrotriazino[1,2-a]benzimidazole is a complex organic molecule with a broad range of potential applications. Its structure includes a benzimidazole core fused with a triazine ring, along with a tetrahydrofuran moiety and a dimethoxyphenyl group. This compound's synthesis involves multiple steps, requiring precise control over reaction conditions to achieve high yields and purity.

Synthesis Overview

The synthesis of 3-[2-(3,4-Dimethoxyphenyl)ethyl]-1-(tetrahydrofuran-2-ylmethyl)-1,2,3,4-tetrahydrotriazino[1,2-a]benzimidazole typically involves several synthetic steps. These steps require careful control of temperature, solvent choice, and catalyst presence to ensure optimal reaction outcomes. Techniques such as thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to monitor the synthesis progress and confirm the structure of intermediates and the final product.

Biological and Potential Applications

The biological activity of 3-[2-(3,4-Dimethoxyphenyl)ethyl]-1-(tetrahydrofuran-2-ylmethyl)-1,2,3,4-tetrahydrotriazino[1,2-a]benzimidazole likely involves interactions with specific biological targets such as enzymes or receptors. The presence of methoxy groups could enhance lipophilicity, allowing better membrane penetration and potentially influencing its biological activity.

Potential Mechanisms

• Enzyme Inhibition: It may act as an inhibitor for certain enzymes, affecting metabolic pathways.

• Receptor Binding: Interaction with specific receptors could modulate signaling pathways.

Applications

• Pharmaceuticals: Potential use in drug development due to its complex structure and potential biological activity.

• Biological Research: Useful in studying interactions with biological targets.

Analytical Techniques

Analytical techniques such as mass spectrometry and infrared spectroscopy can provide further insights into the physical and chemical properties of this compound. These methods help in confirming the molecular structure and assessing purity.